Cas no 1539842-99-3 (3-(3,4-dihydro-1H-2-benzopyran-6-yl)propan-1-amine)

• Product Name: 3-(3,4-dihydro-1H-2-benzopyran-6-yl)propan-1-amine
• CAS No: 1539842-99-3
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 5915022
• PubChem ID: 82604166
• Update Time: 2025-10-29

3-(3,4-dihydro-1H-2-benzopyran-6-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dihydro-1H-2-benzopyran-6-yl)propan-1-amine
• 1539842-99-3
• EN300-1754385

• Inchi： 1S/C12H17NO/c13-6-1-2-10-3-4-12-9-14-7-5-11(12)8-10/h3-4,8H,1-2,5-7,9,13H2
• InChI Key： PICWVMCFUCWARM-UHFFFAOYSA-N
• SMILES： O1CCC2C=C(C=CC=2C1)CCCN

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-(3,4-dihydro-1H-2-benzopyran-6-yl)propan-1-amine

3-(3,4-Dihydro-1H-2-Benzopyran-6-Yl)Propan-1-Amine: A Comprehensive Overview

3-(3,4-Dihydro-1H-2-benzopyran-6-yl)propan-1-amine, also known by its CAS number 1539842-99-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule belongs to the class of amines and features a unique structure that combines a benzopyran ring system with an amine functional group. The benzopyran moiety, which is a fused bicyclic structure consisting of a benzene ring and a dihydropyran ring, contributes to the compound's intriguing chemical properties and potential biological activities.

The synthesis of 3-(3,4-dihydro-1H-2-benzopyran-6-yl)propan-1-amine typically involves multi-step organic reactions, often utilizing techniques such as nucleophilic substitution, reduction, or coupling reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of this compound, making it more accessible for research and development purposes. The compound's structure is characterized by the presence of an amino group (-NH₂) attached to a three-carbon chain (propane), which is further connected to the 6-position of the dihydrobenzopyran ring.

One of the most notable aspects of this compound is its potential application in drug discovery. The benzopyran framework is known to exhibit various biological activities, including antioxidant, anti-inflammatory, and neuroprotective effects. Recent studies have explored the ability of 3-(3,4-dihydro-1H-2-benzopyran-6-yl)propan-1-amine to modulate cellular signaling pathways involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. For instance, research published in 2023 demonstrated that this compound can inhibit the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease.

In addition to its therapeutic potential, 3-(3,4-dihydro-1H-2-benzopyran-6-Yl)Propanamime has also been investigated for its role in materials science. The molecule's ability to form stable complexes with metal ions has led to its exploration as a ligand in coordination chemistry. Recent findings suggest that it can serve as a versatile building block for constructing metalloorganic frameworks (MOFs), which have applications in gas storage, catalysis, and sensing technologies.

The physical properties of this compound are equally fascinating. It exists as a crystalline solid at room temperature with a melting point around 150°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile. Its UV-vis spectrum reveals strong absorption bands in the ultraviolet region, indicative of its conjugated pi-system within the benzopyran moiety.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the structure and purity of CAS No. 1539842. These methods provide valuable insights into the molecular integrity and stereochemistry of the compound.

In conclusion, 3-(3,4-dihydro - 1H - 2 - benzopy ran - 6 - yl ) propan - 1 - amine, with its unique chemical structure and diverse functional groups, continues to be a subject of intense research across multiple disciplines. Its potential applications span from drug discovery to materials science, making it a versatile molecule with promising future prospects.